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Compound of Interest

Compound Name:
Ethyl 3-hydroxy-4,4,4-

trifluorobutyrate

Cat. No.: B1207693 Get Quote

An In-Depth Technical Guide to Ethyl 3-hydroxy-4,4,4-trifluorobutyrate

For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of chemical reagents is paramount. This guide provides core technical data on

Ethyl 3-hydroxy-4,4,4-trifluorobutyrate, a key building block in the synthesis of various

pharmaceutical and agrochemical compounds.

Physicochemical Properties
Ethyl 3-hydroxy-4,4,4-trifluorobutyrate is a colorless liquid.[1] Its fundamental properties are

summarized in the table below, providing a ready reference for experimental design and

synthesis planning.

Property Value Source

Molecular Formula C₆H₉F₃O₃ [1][2][3][4][5]

Molecular Weight 186.13 g/mol [1][2][3][5]

CAS Registry Number 372-30-5 [1][2][4][5]

Synonyms

Ethyl 4,4,4-trifluoro-3-

hydroxybutanoate, 4,4,4-

Trifluoro-3-hydroxybutyric acid

ethyl ester

[1][5][6]
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Experimental Protocols
Detailed experimental procedures are crucial for reproducibility and the successful application

of this reagent. While specific reaction conditions will vary based on the desired transformation,

a general protocol for a reaction involving Ethyl 3-hydroxy-4,4,4-trifluorobutyrate is outlined

below.

General Procedure for a Reduction Reaction:

Preparation: In a clean, dry reaction vessel under an inert atmosphere (e.g., nitrogen or

argon), dissolve Ethyl 3-hydroxy-4,4,4-trifluorobutyrate in a suitable anhydrous solvent

(e.g., tetrahydrofuran, diethyl ether).

Cooling: Cool the solution to the desired reaction temperature (e.g., 0 °C or -78 °C) using an

appropriate cooling bath.

Reagent Addition: Slowly add the reducing agent (e.g., a solution of lithium aluminum

hydride or sodium borohydride in a suitable solvent) to the stirred solution of the ester. The

rate of addition should be controlled to maintain the desired reaction temperature.

Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique,

such as thin-layer chromatography (TLC) or gas chromatography (GC), until the starting

material is consumed.

Quenching: Upon completion, carefully quench the reaction by the slow addition of a suitable

quenching agent (e.g., water, aqueous solutions of Rochelle's salt, or dilute acid), while

maintaining a low temperature.

Workup: Allow the mixture to warm to room temperature. If necessary, dilute the mixture with

an organic solvent and filter to remove any inorganic salts. Separate the organic layer, and

extract the aqueous layer with an appropriate organic solvent.

Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium

sulfate or magnesium sulfate), filter, and concentrate under reduced pressure. The crude

product can then be purified by a suitable method, such as column chromatography or

distillation.
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Logical Relationship Diagram
The following diagram illustrates the fundamental relationship between the compound's name,

its elemental composition (molecular formula), and its resulting molecular weight.

Ethyl 3-hydroxy-4,4,4-trifluorobutyrate

Molecular Formula
C₆H₉F₃O₃

is represented by

Molecular Weight
186.13 g/mol

corresponds to

Click to download full resolution via product page

Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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